N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pentanoylamino)benzamide

• IUPAC Name: N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pentanoylamino)benzamide
• InChI: InChI=1S/C19H18N4O4S/c1-2-3-4-17(24)20-13-7-5-12(6-8-13)18(25)22-19-21-15-10-9-14(23(26)27)11-16(15)28-19/h5-11H,2-4H2,1H3,(H,20,24)(H,21,22,25)
• InChI Key: IEZDARVVOLEBNN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

N-(6-nitro-1,3-benzothiazol-2-yl)-4-(pentanoylamino)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as NBPT and is a potent inhibitor of urease, an enzyme responsible for the hydrolysis of urea in soil. The inhibition of urease activity by NBPT has been shown to enhance the efficiency of nitrogen fertilizers, which can have significant implications for agriculture and the environment.

Mechanism of Action

NBPT acts as a competitive inhibitor of urease, binding to the active site of the enzyme and preventing the hydrolysis of urea. This inhibition results in a slower release of nitrogen from urea-containing fertilizers, which allows for a more efficient uptake of nitrogen by plants.
Biochemical and physiological effects:
NBPT has been shown to have minimal toxicity and does not have any significant physiological effects on plants or animals. However, the inhibition of urease activity by NBPT can have significant effects on soil microbiota and nutrient cycling.

Advantages and Limitations for Lab Experiments

The use of NBPT in lab experiments can provide a more accurate representation of the effects of nitrogen fertilizers on plant growth and soil microbiota. However, the cost of NBPT can be prohibitive for some experiments, and the compound may not be readily available in some regions.

Future Directions

1. Further studies are needed to determine the optimal dosage and application methods for NBPT in agriculture.
2. The effects of NBPT on soil microbiota and nutrient cycling need to be further investigated to determine any potential long-term effects.
3. The use of NBPT in bioremediation needs to be explored further to determine its efficacy in contaminated soil.
4. The development of more cost-effective synthesis methods for NBPT could increase its availability for scientific research.
5. The potential use of NBPT in other fields, such as medicine or biotechnology, should be explored.

Scientific Research Applications

The primary application of NBPT in scientific research is in the field of agriculture. The inhibition of urease activity by NBPT has been shown to increase the efficiency of nitrogen fertilizers, which can reduce the amount of fertilizer needed and decrease the environmental impact of agriculture. NBPT has also been studied for its potential use in bioremediation, as it can inhibit the activity of urease-producing bacteria in contaminated soil.